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Compound of Interest

Compound Name: MBM-17S

Cat. No.: B15608883

Disclaimer: The designation "MBM-17S" is associated with multiple distinct chemical
compounds in scientific literature, each with a unique mechanism of action. It is crucial for
researchers to verify the specific identity of their MBM-17S compound from the supplier before
proceeding with any experimental work. This document provides protocols for several potential
identities of MBM-17S based on available information.

Section 1: MBM-17S as a Nek2 Kinase Inhibitor

MBM-17S has been identified as a potent and selective inhibitor of NIMA-related kinase 2
(Nek2), a key regulator of cell cycle progression, particularly at the G2/M phase.[1][2] Inhibition
of Nek2 by MBM-17S leads to cell cycle arrest and apoptosis in cancer cells, making it a
compound of interest for oncology research.[1][2]
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Property Value Units Source
Target Nek2 [1112]
IC50 3.0 nM [1]I2]
Molecular Formula C32H34N606 [3]
Molecular Weight 598.66 g/mol [3]
Solubility DMSO, Ethanol [4]
Recommended Stock

_ 10 mM [5][6]
Concentration
Storage of Powder -20 °C 41071
Storage of Stock

-20 to -80 °C [5107118]

Solution

Experimental Protocols

Protocol 1: Preparation of a 10 mM MBM-17S Stock Solution

Pre-use Preparation: Allow the vial of MBM-17S powder to equilibrate to room temperature

for at least 20 minutes before opening to prevent moisture condensation.[6]

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of MBM-17S powder.

Dissolution: Add the appropriate volume of high-purity, anhydrous Dimethyl Sulfoxide

(DMSO) to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock

solution from MBM-17S with a molecular weight of 598.66 g/mol , dissolve 5.99 mg of the
compound in 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved.[6][8] Gentle warming (up to 37°C) can aid in dissolution if necessary.[6] Visually

inspect the solution to ensure no particulate matter remains.[8]
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e Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in
sterile, cryo-compatible vials to avoid repeated freeze-thaw cycles.[5][6][8] Store the aliquots
at -20°C or -80°C, protected from light.[8]

Protocol 2: Preparation of a Working Solution
e Thawing: Thaw a single aliquot of the 10 mM MBM-17S stock solution at room temperature.

 Dilution: In a sterile tube, dilute the stock solution with pre-warmed, sterile cell culture
medium or an appropriate buffer to the desired final working concentration.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the experimental
setup is non-toxic to the cells, typically below 0.5%.[4][5] Always include a vehicle control
(DMSO alone) in your experiments.[5]
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Caption: MBM-17S inhibits Nek2, leading to G2/M cell cycle arrest and apoptosis.
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Caption: Workflow for preparing MBM-17S stock solution.
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Section 2: MBM-17S as an mTOR Inhibitor

MBM-17S is also described as a small molecule inhibitor targeting the mammalian target of
rapamycin (MTOR) kinase.[5] mTOR is a central regulator of cell growth, proliferation, and
survival, existing in two complexes, mMTORC1 and mTORC2.[5] MBM-17S inhibits the kinase
activity of both complexes.[5]

Data Presentation

Property Value Units Source
mMTORC1 and

Target - [5]
MTORC2

Typical Working

. 1nM-10 pM - [5]
Concentration
Solubility DMSO - [5]
Recommended Stock

) 10 mM [5]
Concentration
Storage of Stock

-20 to -80 °C [5]

Solution

Experimental Protocols

The protocols for preparing stock and working solutions of MBM-17S as an mTOR inhibitor are
identical to those described in Section 1. It is recommended to perform a dose-response study
with a broad range of concentrations (e.g., 1 nM to 10 uM) to determine the IC50 for the
specific cell line being used.[5] The final DMSO concentration in the culture should not exceed
0.1%.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for MBM-17S Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608883#preparing-mbm-17s-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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